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Compound of Interest

Compound Name: Bryostatin 2

Cat. No.: B1667956

A-Introduction

Bryostatins are a class of macrolide lactones isolated from the marine bryozoan Bugula
neritina.[1][2][3] They are potent modulators of Protein Kinase C (PKC) isozymes and have
been extensively investigated for their therapeutic potential in a range of diseases, including
cancer, Alzheimer's disease, and stroke.[4][5] While over 20 bryostatins have been identified,
the majority of preclinical and clinical research has focused on Bryostatin 1. Due to a scarcity of
published in vivo dosage data specifically for Bryostatin 2, this document provides a
comprehensive overview of dosages and protocols for Bryostatin 1 in animal studies, which can
serve as a valuable reference for planning studies with Bryostatin 2 and other analogs.

B-Mechanism of Action: Protein Kinase C Modulation

Bryostatins exert their biological effects primarily by binding to the C1 domain of PKC, the
same site that binds the endogenous activator diacylglycerol (DAG). This interaction initially
activates PKC, leading to the translocation of the enzyme to cellular membranes and the
phosphorylation of downstream target proteins. This activation is involved in a variety of cellular
processes, including cell proliferation, differentiation, apoptosis, and immune modulation.
Unlike phorbol esters, which are also PKC activators, bryostatins do not act as tumor
promoters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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